Cas no 20600-55-9 (3-Methoxyphenylisocyanide)

• Product Name: 3-Methoxyphenylisocyanide
• CAS No: 20600-55-9
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD02664591
• CID: 910108
• PubChem ID: 583701
• Update Time: 2025-04-19

3-Methoxyphenylisocyanide Chemical and Physical Properties

Names and Identifiers

• benzene, 1-isocyano-3-methoxy- (9ci)
• 1-Isocyano-3-methoxybenzene
• 3-METHOXYPHENYLISOCYANIDE
• SY263037
• EN300-1176973
• 20600-55-9
• DTXSID90342668
• DB-086401
• J-013454
• SCHEMBL3597815
• 3-methoxyphenyl isocyanide
• MFCD02664591
• 3-Isocyanoanisole
• GS-0286
• AC9601
• 1-isocyano-3-methoxy-benzene
• AKOS001475803
• Benzene, 1-isocyano-3-methoxy-
• DTXCID50293748
• 3-Methoxyphenylisocyanide

• MDL： MFCD02664591
• Inchi： 1S/C8H7NO/c1-9-7-4-3-5-8(6-7)10-2/h3-6H,2H3
• InChI Key： PHXXEJBIUOARGY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1)[N+]#[C-]

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 13.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines